Cas no 727739-52-8 (9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)-)
727739-52-8 structure
Product Name:9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)-
CAS No:727739-52-8
MF:C16H16Cl2N4
MW:335.23104095459
CID:1757550
Update Time:2024-11-27
9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)-
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- Inchi: 1S/C16H16Cl2N4/c1-2-3-9-12-19-13-14(17)20-16(18)21-15(13)22(12)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
- InChI Key: PXJXDMDGQUGEJX-UHFFFAOYSA-N
- SMILES: N1C2C(=NC(Cl)=NC=2Cl)N(CC2=CC=CC=C2)C=1CCCC
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- pka: -0.41±0.10(Predicted)
9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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